Cas no 1797983-04-0 (4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one)

• Product Name: 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one
• CAS No: 1797983-04-0
• MF: C₃₈H₄₀N₂O₃
• MW: 572.735810279846
• CID: 2248788
• PubChem ID: 129011600
• Update Time: 2025-05-21

4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[2-di-[2-(2,3-Dihydrobenzofuran-4-yl)ethyl]aminoethyl)-3,3-diphenylpyrolidine-2-one
• 4-[2-[Bis[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]amino]ethyl]-3,3-diphenylpyrrolidin-2-one
• Darifenacin Cyclic Amide; Darifenacin Impurity E
• 1797983-04-0
• Darifenacin Impurity E
• 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one

• Inchi： 1S/C38H40N2O3/c41-37-38(32-7-3-1-4-8-32,33-9-5-2-6-10-33)34(27-39-37)17-22-40(20-15-28-11-13-35-30(25-28)18-23-42-35)21-16-29-12-14-36-31(26-29)19-24-43-36/h1-14,25-26,34H,15-24,27H2,(H,39,41)
• InChI Key： TZKTWIYOLHVOCQ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)C(CCN(CCC2C=CC3=C(CCO3)C=2)CCC2C=CC3=C(CCO3)C=2)CN1

Computed Properties

• Exact Mass: 572.30389314g/mol
• Monoisotopic Mass: 572.30389314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 764.0±60.0 °C at 760 mmHg
• Flash Point: 415.9±32.9 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one

4-2-Di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one: A Comprehensive Overview

The compound with CAS No. 1797983-04-0, named 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one, is a highly complex and specialized organic molecule. This compound belongs to the class of pyrrolidinone derivatives, which are known for their versatile applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyrrolidinone ring system substituted with phenyl groups and a dihydrobenzofuran moiety, making it a unique candidate for further exploration in research and development.

Pyrrolidinone derivatives have gained significant attention in recent years due to their potential as building blocks in drug design. The presence of the dihydrobenzofuran group in this compound adds an additional layer of complexity and functionality. Dihydrobenzofurans are known for their ability to participate in various chemical reactions, including cycloadditions and enantioselective syntheses. Recent studies have highlighted the role of dihydrobenzofurans in the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

The 3,3-diphenylpyrolidine-2-one core of this compound is another key feature that contributes to its unique properties. Pyrrolidinones are well-known for their stability and ability to form hydrogen bonds, which are crucial for molecular recognition and binding interactions. The substitution pattern on the pyrrolidinone ring (specifically at positions 4 and 2) introduces steric and electronic effects that can influence the compound's solubility, permeability, and bioavailability. These properties make it an attractive candidate for drug delivery systems and targeted therapy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one. Modern methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis have significantly streamlined the production process. These techniques not only improve yield but also enhance the purity of the final product, which is critical for its application in sensitive areas like biopharmaceuticals.

In terms of applications, this compound has shown promise in several research domains. For instance, its dihydrobenzofuran moiety has been implicated in photovoltaic applications due to its ability to absorb light across a broad spectrum. Researchers have explored its potential as a sensitizer in dye-sensitized solar cells (DSSCs), where it exhibits efficient charge transfer properties. Additionally, the pyrrolidinone core has been utilized in the development of self-healing polymers, where it contributes to cross-linking and mending mechanisms under thermal or mechanical stimuli.

Another area where this compound has garnered interest is in bioimaging technologies. The combination of its aromatic rings and heterocyclic structures allows for strong fluorescence emission under specific wavelengths. This property has been leveraged in the design of probes for intracellular imaging, enabling real-time monitoring of cellular processes with high spatial resolution.

From a pharmacological perspective, 4-2-di-2-(2,3-Dihydrobenzofuran-4-yl)ethylaminoethyl)-3,3-diphenylpyrolidine-2-one has demonstrated potential as a modulator of ion channels. Ion channels are critical for various physiological processes, including nerve signaling and muscle contraction. By targeting these channels, this compound could serve as a lead molecule for developing novel therapeutic agents against conditions such as epilepsy and chronic pain.

Moreover, recent computational studies have revealed that this compound exhibits favorable pharmacokinetic profiles. Its lipophilicity index suggests good absorption across biological membranes while maintaining sufficient solubility for systemic distribution. These attributes are essential for designing drugs with optimal bioavailability and reduced toxicity.

In conclusion, CAS No. 1797983-04-0, or 4-2-di-2-(2,3-Dihydrobenzofuran-4-y l)ethylaminoethyl)-3 , 3 - diphen ylpy r ro l id i n o n e, represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in fields ranging from materials science to pharmacology. As research continues to uncover new functionalities and applications for this compound , its role as a key player in innovative solutions is expected to grow significantly.